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Compound of Interest

Compound Name: 2-Bromo-5-methoxybenzaldehyde

Cat. No.: B1267466

An In-depth Technical Guide to the Physical and Chemical Characteristics of 2-Bromo-5-
methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-5-methoxybenzaldehyde is an aromatic aldehyde compound that serves as a
crucial intermediate in organic synthesis.[1] Its substituted benzene ring, featuring a bromo, a
methoxy, and a formyl group, provides a versatile scaffold for the construction of more complex
molecules. This guide provides a comprehensive overview of its physical characteristics,
chemical properties, and safety information, tailored for professionals in research and drug
development. The compound is a synthetic chemical, not found in nature, and is typically
produced through the selective bromination of 5-methoxybenzaldehyde.[1]

Chemical and Physical Properties

2-Bromo-5-methoxybenzaldehyde is a white to off-white crystalline solid at room temperature
with a faint aromatic odor.[1] Its core structure consists of a benzaldehyde molecule substituted
with a bromine atom at position 2 and a methoxy group at position 5.

Quantitative Data Summary

The key physical and chemical properties of 2-Bromo-5-methoxybenzaldehyde are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)
IUPAC Name 2-bromo->- 2]
methoxybenzaldehyde
CAS Number 7507-86-0 [1][2][3]
Molecular Formula CsH7BrO:2 [1112]14]
Molecular Weight 215.04 g/mol [1112114]
Appearance White to off-white crystalline (115]
solid/powder
Melting Point 71-76 °C [11[3]
Boiling Point 283.927 °C at 760 mmHg [1]
Density 1.522 g/cm3 [1]
Flash Point 125.515 °C [1]
Refractive Index 1.585 [1]
LogP 2.27020 [1]
Purity >97% [3][5]

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation of 2-Bromo-5-
methoxybenzaldehyde.

e 1H NMR: Proton NMR data is available for structure confirmation.[6]

e Mass Spectrometry (MS): GC-MS data is available, showing a molecular ion peak consistent
with its molecular weight.[2][7]

o Infrared (IR) Spectroscopy: IR spectra are available, which would confirm the presence of
the carbonyl (C=0) and ether (C-O-C) functional groups.[2]

Safety and Handling
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Understanding the safety profile of a chemical is critical for laboratory use.

Hazard Identification

e GHS Pictogram: GHSO07 (Exclamation mark)[3]
 Signal Word: Warning[3][8]
e Hazard Statements:
o H302: Harmful if swallowed.[2][3][8]
o H319: Causes serious eye irritation.[8]
e Precautionary Statements:
o P264: Wash hands thoroughly after handling.[8]
o P270: Do not eat, drink or smoke when using this product.[8]
o P301+P317: IF SWALLOWED: Get medical help.[8]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[8]

o P330: Rinse mouth.[8]

o P501: Dispose of contents/container to an approved waste disposal plant.[8]

Personal Protective Equipment (PPE)

When handling 2-Bromo-5-methoxybenzaldehyde powder, appropriate PPE should be used,
including a dust mask (type N95 or equivalent), eyeshields, a face shield, and gloves.[3]

Experimental Protocols

The following is a representative experimental protocol for the synthesis of 2-Bromo-5-
methoxybenzaldehyde.
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Synthesis via Bromination of 3-Methoxybenzaldehyde

This protocol describes the synthesis of 2-Bromo-5-methoxybenzaldehyde from 3-
Methoxybenzaldehyde.

Materials:

3-Methoxybenzaldehyde

e Bromine

e Acetic acid

e Saturated sodium sulfite solution

o Ether

o Water

e Brine

Anhydrous magnesium sulfate

Procedure:

Dissolve 3-Methoxybenzaldehyde (1.0 eq.) in acetic acid.

e Slowly add bromine (1.2 eq.) dropwise to the solution.

e Stir the reaction mixture at 25°C for 36 hours.

e Quench the reaction by adding a saturated sodium sulfite solution.

e Pour the mixture into water and extract the product with ether multiple times.

o Combine the organic layers and wash sequentially with water and brine.

e Dry the organic layer over anhydrous magnesium sulfate.
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o Concentrate the solution under reduced pressure to yield 2-Bromo-5-
methoxybenzaldehyde as a solid.[9]

Visualizations

The following diagrams illustrate key relationships and workflows pertinent to 2-Bromo-5-
methoxybenzaldehyde.
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Caption: Logical overview of 2-Bromo-5-methoxybenzaldehyde information.
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Caption: Synthesis workflow for 2-Bromo-5-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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